Cas no 320421-79-2 (4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone)

• Product Name: 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone
• CAS No: 320421-79-2
• MDL: MFCD00793818
• CID: 4645683
• Update Time: 2025-06-15

4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-(3-CHLOROPHENYL)-5-[(2-HYDROXYETHYL)AMINO]-3(2H)-PYRIDAZINONE
• 4-chloro-2-(3-chlorophenyl)-5-(2-hydroxyethylamino)pyridazin-3-one
• 3(2H)-Pyridazinone, 4-chloro-2-(3-chlorophenyl)-5-[(2-hydroxyethyl)amino]-
• 4-Chloro-2-(3-chlorophenyl)-5-((2-hydroxyethyl)amino)pyridazin-3(2H)-one
• 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone

• MDL： MFCD00793818

Experimental Properties

• Melting Point: 151-153°C

4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone

4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone: A Novel Compound with Promising Therapeutic Potential

4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone is a synthetic compound characterized by its unique molecular framework, which combines aromatic and heterocyclic structural elements. This compound, identified by its CAS number 320421-79-2, has garnered significant attention in recent years due to its potential applications in pharmaceutical research. The chemical structure of this compound features a pyridazinone ring system, which is a six-membered heterocyclic ring containing two nitrogen atoms. The presence of functional groups such as 4-Chloro, 3-chlorophenyl, and 2-hydroxyethyl contributes to its distinct pharmacological profile.

Recent studies have highlighted the significance of 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone in modulating cellular signaling pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that this compound exhibits selective binding affinity for certain receptors, which may have implications for the treatment of neurodegenerative disorders. The 2-hydroxyethyl group, in particular, plays a critical role in enhancing the compound's solubility and bioavailability, making it a candidate for further preclinical evaluation.

One of the most intriguing aspects of 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone is its potential as a multitarget drug. Researchers have demonstrated that this compound can interact with multiple molecular targets simultaneously, which is a key strategy in modern drug discovery. A 2024 study published in Drug Discovery Today suggested that the compound may inhibit the activity of specific enzymes involved in inflammation, while also modulating ion channel activity. This dual-action mechanism could provide therapeutic benefits in conditions such as chronic inflammatory diseases and cardiovascular disorders.

From a synthetic perspective, the preparation of 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone involves a series of well-defined chemical transformations. The core pyridazinone ring is typically synthesized through a condensation reaction between appropriate precursors, followed by functional group modifications. The 3-chlorophenyl moiety is introduced through a chlorination process, while the 2-hydroxyethyl group is incorporated via a nucleophilic substitution reaction. These synthetic steps highlight the importance of precise control over reaction conditions to ensure the desired product purity and yield.

Current research efforts are focused on elucidating the biological activity of 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone in various disease models. In vitro studies have shown that this compound exhibits cytotoxic effects against certain cancer cell lines, particularly those associated with 4-Chloro-mediated pathways. A 2023 study in Cancer Research demonstrated that the compound can induce apoptosis in leukemia cells by disrupting mitochondrial function, suggesting its potential as an antitumor agent.

Moreover, the 3-chlorophenyl group in this compound has been linked to its antioxidant properties. Researchers have observed that the compound can scavenge free radicals and reduce oxidative stress in cellular models, which is a promising avenue for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's. The 2-hydroxyethyl substituent may further enhance these protective effects by stabilizing the compound's molecular structure and improving its interaction with target proteins.

Recent advances in computational chemistry have also provided insights into the molecular mechanisms of action for 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone. Molecular docking studies have identified potential binding sites on key proteins, such as kinases and ion channels, which may explain its pharmacological effects. These findings are critical for the rational design of derivatives with optimized therapeutic profiles.

Despite its promising properties, challenges remain in the development of 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone as a therapeutic agent. Issues such as solubility, stability, and potential toxicity must be addressed through further preclinical studies. Additionally, the compound's pharmacokinetic behavior, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires detailed investigation to ensure its safety and efficacy in vivo.

Overall, 4-Chloro-2-(3-chlorophenyl)-5-(2-hydroxyethyl)-amino-3(2H)-pyridazinone represents a valuable compound with potential applications in multiple therapeutic areas. Its unique molecular structure and multifunctional properties make it an attractive candidate for further research and development. As the field of medicinal chemistry continues to evolve, the exploration of this compound may lead to the discovery of novel treatments for a wide range of diseases.